Cas no 499120-38-6 (D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-)

D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- structure
499120-38-6 structure
Product Name:D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-
CAS No:499120-38-6
MF:C12H21N3O6
MW:303.311643362045
CID:1538209
Update Time:2024-08-23

D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-
    • D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- (9CI)
    • Inchi: 1S/C12H21N3O6/c1-7(11(18)19)15(10(17)6-13)9(16)5-3-2-4-8(14)12(20)21/h7-8H,2-6,13-14H2,1H3,(H,18,19)(H,20,21)/t7-,8+/m1/s1
    • InChI Key: OZSRGCUZMPIIRS-SFYZADRCSA-N
    • SMILES: C(O)(=O)[C@@H](C)N(C(=O)CN)C(=O)CCCC[C@H](N)C(O)=O

Computed Properties

  • Exact Mass: 303.14313

Experimental Properties

  • Density: 1.306±0.06 g/cm3(Predicted)
  • Boiling Point: 712.9±60.0 °C(Predicted)
  • PSA: 164.02
  • pka: 3.14±0.10(Predicted)
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